Cas no 123495-12-5 (THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)-)

THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)- structure
123495-12-5 structure
Product Name:THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)-
CAS No:123495-12-5
MF:C8H8N2O3S
MW:212.225720405579
CID:3538136
PubChem ID:2732863
Update Time:2025-04-22

THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)- Chemical and Physical Properties

Names and Identifiers

    • THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)-
    • HMS1531F09
    • 123495-12-5
    • CCG-52541
    • 3-(2-Hydroxyethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
    • HMS2788B18
    • SR-01000641771-1
    • Maybridge4_003639
    • SMR000460660
    • Oprea1_727174
    • MLS000861876
    • CHEMBL1531539
    • 3-(2-hydroxyethyl)-1,2,3,4-tetrahydrothieno[3,2-d]pyrimidine-2,4-dione
    • DTXSID301193534
    • 3-(2-Hydroxyethyl)thieno(3,2-d)pyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C8H8N2O3S/c11-3-2-10-7(12)6-5(1-4-14-6)9-8(10)13/h1,4,11H,2-3H2,(H,9,13)
    • InChI Key: OYYCHJJSVIVXSZ-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C(N(C(N2)=O)CCO)=O

Computed Properties

  • Exact Mass: 212.02556330Da
  • Monoisotopic Mass: 212.02556330Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 97.9Ų
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